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Compound of Interest

Compound Name:
7-(Bromomethyl)-4H-chromen-4-

one

Cat. No.: B1641593 Get Quote

An In-depth Technical Guide to 7-(Bromomethyl)-4H-chromen-4-one

This technical guide provides a detailed overview of the chemical properties of 7-
(Bromomethyl)-4H-chromen-4-one, a synthetic compound belonging to the chromone family.

This document is intended for researchers, scientists, and professionals in the field of drug

development and medicinal chemistry.

Chemical Identity
7-(Bromomethyl)-4H-chromen-4-one is characterized by a chromone scaffold with a

bromomethyl group substituted at the seventh position. This substitution significantly influences

its reactivity and potential as a versatile intermediate in organic synthesis.

Molecular Formula and Molecular Weight
The fundamental chemical properties of 7-(Bromomethyl)-4H-chromen-4-one are

summarized in the table below.

Property Value

Molecular Formula C₁₀H₇BrO₂[1]

Molecular Weight 239.07 g/mol [1]
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Structural Information
The structure of 7-(Bromomethyl)-4H-chromen-4-one, featuring a benzopyran core, is a key

determinant of its chemical behavior. The bromomethyl group is a particularly reactive site,

making it a valuable precursor for the synthesis of a variety of derivatives.

Logical Relationship of 7-(Bromomethyl)-4H-chromen-4-one Components

7-(Bromomethyl)-4H-chromen-4-one

Chromone Core Bromomethyl Group (-CH2Br) at C7

Benzopyran Structure

Click to download full resolution via product page

Caption: Key structural components of 7-(Bromomethyl)-4H-chromen-4-one.

Chemical Properties and Reactivity
The presence of the bromomethyl group at the seventh position of the chromone structure

enhances the compound's reactivity.[1] This functional group is a good leaving group, making

the compound susceptible to nucleophilic substitution reactions. This reactivity allows for the

introduction of various functional groups, which is a key feature in the design of new

therapeutic agents. The electron-withdrawing nature of the bromine atom also influences the

aromatic ring, making it susceptible to further functionalization through electrophilic aromatic

substitution.[1]

Synthesis and Experimental Protocols
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Detailed experimental protocols for the synthesis of 7-(Bromomethyl)-4H-chromen-4-one
typically involve the bromination of a suitable precursor.

Specific experimental protocols and detailed methodologies for key experiments are not

available in the provided search results. Further literature search is recommended for specific

synthesis and experimental procedures.

Biological Activity and Potential Applications
While specific signaling pathways for 7-(Bromomethyl)-4H-chromen-4-one are not detailed in

the provided search results, compounds with a similar chromone scaffold have been reported

to exhibit a range of biological activities, including antimicrobial and anti-inflammatory

properties.[1] The potential for this compound to interact with biological targets is an active area

of research.

Diagrams of specific signaling pathways involving this molecule cannot be generated as the

information is not available in the provided search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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